Cas no 51339-38-9 (3-BROMO-3'-NITROBENZOPHENONE)

• Product Name: 3-BROMO-3'-NITROBENZOPHENONE
• CAS No: 51339-38-9
• MF: C₁₃H₈BrNO₃
• MW: 306.111522674561
• MDL: MFCD02260387
• CID: 878769
• Update Time: 2026-04-29

3-BROMO-3'-NITROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-3'-NITROBENZOPHENONE
• (3-bromophenyl)-(3-nitrophenyl)methanone
• 3-Nitro-3'-bromobenzophenon

• MDL： MFCD02260387
• Inchi： InChI=1S/C13H8BrNO3/c14-11-5-1-3-9(7-11)13(16)10-4-2-6-12(8-10)15(17)18/h1-8H
• InChI Key： DVLBPSMGXKOSNE-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Br)C(=O)C2=CC(=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.96900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 62.89000
• LogP: 4.11150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-BROMO-3'-NITROBENZOPHENONE

3-Bromo-3'-Nitrobenzophenone: A Comprehensive Overview

3-Bromo-3'-Nitrobenzophenone, also known by its CAS Registry Number 51339-38-9, is a significant compound in the field of organic chemistry. This compound, with the molecular formula C13H9BrNO4, is widely recognized for its unique properties and applications in various scientific domains. The compound is characterized by its biphenyl structure, with a bromine atom at the 3-position of one benzene ring and a nitro group at the 3'-position of the other ring. This specific substitution pattern imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 3-Bromo-3'-Nitrobenzophenone involves a series of well-established organic reactions, including nucleophilic aromatic substitution and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. For instance, studies published in the *Journal of Organic Chemistry* have highlighted the use of microwave-assisted synthesis to expedite the reaction process, thereby reducing production time and costs.

One of the most notable applications of 3-Bromo-3'-Nitrobenzophenone is in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating diseases such as cancer and neurodegenerative disorders. Its ability to act as a versatile building block in medicinal chemistry has been extensively documented in recent research articles, particularly in *Medicinal Chemistry Communications*.

In addition to its pharmaceutical applications, 3-Bromo-3'-Nitrobenzophenone has found utility in materials science. The compound's electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Research conducted at leading institutions, including Stanford University and the University of Cambridge, has demonstrated that this compound can be incorporated into advanced materials to enhance their performance characteristics.

The study of 3-Bromo-3'-Nitrobenzophenone has also extended into the realm of environmental chemistry. Recent investigations have explored its role as a precursor in the formation of persistent organic pollutants (POPs) under certain environmental conditions. Understanding its behavior in natural systems is crucial for assessing potential risks to ecosystems and human health.

From a structural perspective, 3-Bromo-3'-Nitrobenzophenone exhibits a high degree of symmetry due to its biphenyl framework. This symmetry contributes to its stability and reactivity under various chemical conditions. Computational studies using density functional theory (DFT) have provided insights into its electronic structure, revealing that the bromine and nitro groups significantly influence the molecule's reactivity through resonance and induction effects.

The spectroscopic properties of 3-Bromo-3'-Nitrobenzophenone have been extensively studied using techniques such as UV-Vis spectroscopy and nuclear magnetic resonance (NMR) spectroscopy. These studies have not only confirmed its structural integrity but also provided valuable information about its electronic transitions and intermolecular interactions.

In conclusion, 3-Bromo-3'-Nitrobenzophenone (CAS No: 51339-38-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and material science, positions it as a key player in future research and development endeavors.